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Compound of Interest

Compound Name: Disodium succinate-d4

Cat. No.: B12397417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the commercial availability of

Disodium succinate-d4, a crucial deuterated internal standard for metabolic research. This

document details supplier specifications, relevant biochemical pathways, and a representative

experimental protocol for its application in stable isotope tracing studies.

Commercial Suppliers of Disodium succinate-d4
For researchers seeking to procure Disodium succinate-d4, several reputable commercial

suppliers offer this stable isotope-labeled compound. The following table summarizes the key

quantitative data from prominent vendors to facilitate a comparative assessment.
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Biochemical Context: The Tricarboxylic Acid (TCA)
Cycle
Disodium succinate is a salt of succinic acid, a key intermediate in the Tricarboxylic Acid (TCA)

cycle, also known as the Krebs cycle or citric acid cycle.[1][2] This fundamental metabolic

pathway is central to cellular respiration, generating ATP and providing precursors for the

biosynthesis of amino acids and other vital molecules.[1][2] The deuterated form, Disodium
succinate-d4, allows researchers to trace the metabolic fate of succinate through this cycle

and related pathways.
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Fig. 1: The Tricarboxylic Acid (TCA) Cycle with Succinate highlighted.

Succinate as a Signaling Molecule
Beyond its role in the TCA cycle, succinate has emerged as an important signaling molecule,

particularly in the context of inflammation and cancer.[3][4] Extracellular succinate can activate

the G-protein coupled receptor SUCNR1 (also known as GPR91), initiating downstream

signaling cascades that can influence cellular processes like inflammation and immune

responses.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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